Cas no 2307753-41-7 (rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine)

• Product Name: rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine
• CAS No: 2307753-41-7
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 6083832
• PubChem ID: 129321591
• Update Time: 2025-05-25

rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine
• Pyrrolidine, 3-fluoro-4-phenyl-, (3R,4R)-rel-
• (3S,4S)-3-Fluoro-4-phenylpyrrolidine
• starbld0005785
• 2227705-74-8
• 2307753-41-7
• EN300-1720195

• Inchi： 1S/C10H12FN/c11-10-7-12-6-9(10)8-4-2-1-3-5-8/h1-5,9-10,12H,6-7H2/t9-,10-/m0/s1
• InChI Key： RGPBQGQCCHKURC-UWVGGRQHSA-N
• SMILES： N1C[C@@H](C2=CC=CC=C2)[C@@H](F)C1

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 253.3±40.0 °C(Predicted)
• pka: 8.28±0.10(Predicted)

Additional information on rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine

Comprehensive Overview of rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine (CAS No. 2307753-41-7)

The compound rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine (CAS No. 2307753-41-7) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a fluoro substituent at the 3-position and a phenyl group at the 4-position, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the growing demand for novel neuroactive compounds.

In recent years, the search for fluorinated pyrrolidines has surged due to their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine scaffold is often explored in the context of dopamine receptor modulators and serotonin reuptake inhibitors, aligning with current trends in mental health and neurodegenerative disease research. This compound's stereochemistry (3R,4R) further adds to its specificity, making it a subject of interest for enantioselective synthesis studies.

The synthesis of rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine typically involves multi-step organic reactions, including asymmetric hydrogenation and fluorination techniques. Its CAS No. 2307753-41-7 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential binding affinity to various biological targets, reflecting the intersection of traditional chemistry and modern technology.

From a commercial perspective, rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine is often sought after by pharmaceutical companies specializing in CNS disorders and precision medicine. Its applications extend to PET imaging probes, where fluorinated compounds play a critical role in diagnostic imaging. The compound's stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges in drug delivery and bioavailability.

Environmental and regulatory considerations are equally important when discussing rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound's green chemistry profile is under evaluation, with efforts to optimize synthetic routes for minimal waste generation—a priority in sustainable pharmaceutical manufacturing.

In summary, rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine (CAS No. 2307753-41-7) represents a versatile and scientifically significant molecule. Its relevance to neuropharmacology, diagnostic imaging, and drug design ensures its continued prominence in both academic and industrial research. As the demand for targeted therapies grows, this compound is poised to remain at the forefront of innovative chemical solutions.